![molecular formula C22H20N4O2S B2881576 2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenethylacetamide CAS No. 941942-50-3](/img/structure/B2881576.png)
2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenethylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenethylacetamide is a useful research compound. Its molecular formula is C22H20N4O2S and its molecular weight is 404.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Derivative Formation
- Pyridazin-3-one derivatives, including 2-(2-methyl-4-oxo-7-phenylthiazolo[4,5-d]pyridazin-5(4H)-yl)-N-phenethylacetamide, have been synthesized through reactions with various compounds like p-nitrophenylacetic acid and cyanoacetic acid, leading to the formation of fused azines (Ibrahim & Behbehani, 2014).
Antimicrobial Applications
- Some derivatives of pyridazines have shown pronounced antimicrobial activity, suggesting potential utility in the development of new antimicrobial agents (Bhuiyan et al., 2006).
Anti-inflammatory and Antitumor Properties
- Heterocyclic systems fused to a thiophene moiety, potentially including pyridazine derivatives, have been synthesized and evaluated for anti-inflammatory activity, with some showing promising results comparable to established drugs like Prednisolone® (Amr et al., 2007).
- Compounds such as this compound may have applications in antitumor research, as suggested by studies on similar pyridazine derivatives (Stevens et al., 1987).
Potential in Cardiovascular and Respiratory Therapies
- 1,2,4-Triazolo[1,5-a]pyrimidines, a class related to pyridazines, have been explored for their coronary vasodilating and antihypertensive activities, indicating potential therapeutic applications in cardiovascular diseases (Sato et al., 1980).
- Pyridazine derivatives have also been synthesized with potential applications as anti-asthma agents, showing activity as mediator release inhibitors (Medwid et al., 1990).
Research in Molecular Docking and Computational Chemistry
- Docking studies on chromeno[4,3-b]pyridine derivatives, which include compounds related to this compound, have been conducted to assess their potential in targeting cancer cell lines (Abd El Ghani et al., 2022).
Applications in Synthesis of Novel Compounds
- Innovative methodologies using pyridazine derivatives have been developed to synthesize various novel compounds, demonstrating the versatility of these compounds in chemical synthesis and potential drug development (Palamarchuk et al., 2019).
properties
IUPAC Name |
2-(2-methyl-4-oxo-7-phenyl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)-N-(2-phenylethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4O2S/c1-15-24-20-21(29-15)19(17-10-6-3-7-11-17)25-26(22(20)28)14-18(27)23-13-12-16-8-4-2-5-9-16/h2-11H,12-14H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BUCXHBHZSHQTDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NCCC3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.